Cas no 914603-85-3 ((3S)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: (3S)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 914603-85-3
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD11111639
• CID: 1969323
• PubChem ID: 51628915
• Update Time: 2025-05-26

(3S)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-ISOPROPYLPYRROLIDIN-3-AMINE
• (3S)-1-propan-2-ylpyrrolidin-3-amine
• (3S)-1-(propan-2-yl)pyrrolidin-3-amine
• DB-362069
• P11086
• 1149384-35-9
• AS-50782
• CS-0053288
• 914603-85-3
• AKOS006305879
• SCHEMBL2428595
• MFCD11111639
• (3S)-1-ISOPROPYLPYRROLIDIN-3-AMINE

• MDL： MFCD11111639
• Inchi： 1S/C7H16N2/c1-6(2)9-4-3-7(8)5-9/h6-7H,3-5,8H2,1-2H3/t7-/m0/s1
• InChI Key： SYMMPPWYYXRLJX-ZETCQYMHSA-N
• SMILES： N1(C(C)C)CC[C@@H](C1)N

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (3S)-1-(propan-2-yl)pyrrolidin-3-amine

Introduction to (3S)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 914603-85-3)

Introduction

(3S)-1-(propan-2-yl)pyrrolidin-3-amine, also known by its CAS registry number 914603-85-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique structural properties and potential applications in drug design and catalysis. The compound's stereochemistry, particularly the S configuration at the third carbon atom, plays a crucial role in its chemical reactivity and biological activity.

Structural Features and Synthesis

The molecular structure of (3S)-1-(propan-2-yl)pyrrolidin-3-amine consists of a pyrrolidine ring (a five-membered nitrogen-containing ring) with a propan-2-yl group attached at the first position and an amino group at the third position. The stereochemistry at the third carbon atom is critical, as it determines the spatial arrangement of substituents around the nitrogen atom. This configuration is often achieved through asymmetric synthesis methods, which have been extensively explored in recent years to produce enantiomerically pure compounds.

Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of (3S)-1-(propan-2-yl)pyrrolidin-3-amine with high optical purity. Techniques such as organocatalysis and transition-metal-catalyzed reactions have been employed to construct this compound from readily available starting materials. For instance, researchers have utilized proline-derived organocatalysts to facilitate the asymmetric Michael addition reaction, leading to the formation of this pyrrolidine derivative with excellent enantioselectivity.

Chemical Properties and Reactivity

(3S)-1-(propan-2-yl)pyrrolidin-3-amine exhibits interesting chemical properties due to its nitrogen-containing ring system and stereochemistry. The amino group at the third position can act as a nucleophile in various reactions, such as alkylation, acylation, and amidation. Additionally, the propan-2-yl group provides steric bulk, which can influence both the reactivity and selectivity of the molecule in different chemical transformations.

Pyrrolidine derivatives like this compound are known for their ability to participate in hydrogen bonding due to the presence of nitrogen atoms. This property makes them valuable in supramolecular chemistry and crystal engineering applications. Recent studies have explored the use of (3S)-1-(propan-2-yl)pyrrolidin